Cas no 2138071-68-6 (3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine)

• Product Name: 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine
• CAS No: 2138071-68-6
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 5861766
• PubChem ID: 165849320
• Update Time: 2025-10-24

3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138071-68-6
• EN300-1157783
• 3-[(3-chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine
• 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine

• Inchi： 1S/C12H18ClNS/c1-8-2-3-10(14)6-9(8)7-12-11(13)4-5-15-12/h4-5,8-10H,2-3,6-7,14H2,1H3
• InChI Key： ZGRTVJLOUIMYMK-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1CC1CC(CCC1C)N

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine

Comprehensive Overview of 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine (CAS No. 2138071-68-6)

The compound 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine (CAS No. 2138071-68-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorothiophene moiety linked to a methylcyclohexylamine backbone, makes it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic pathways. The presence of both chlorine and thiophene groups enhances its reactivity and binding affinity, which is crucial for ligand-receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine has surged due to their versatility in medicinal chemistry. A growing number of studies focus on its synthetic routes and structure-activity relationships (SAR), aiming to optimize its efficacy and safety. The compound’s CAS No. 2138071-68-6 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization projects. Additionally, its chlorothiophene component aligns with trends in bioisosteric replacement, a strategy widely adopted to improve drug-like properties.

From an industrial perspective, 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine is also explored for its potential in crop protection formulations. The chlorine-substituted thiophene ring contributes to its pesticidal activity, making it a candidate for sustainable agriculture solutions. This dual applicability in pharmaceuticals and agrochemicals underscores its interdisciplinary value. Furthermore, its stability under physiological conditions and compatibility with green chemistry principles are key factors driving its adoption in industrial-scale synthesis.

Another area of interest is the compound’s role in neurological research. The methylcyclohexylamine fragment is structurally similar to motifs found in psychoactive compounds, raising questions about its potential blood-brain barrier (BBB) permeability. Researchers are investigating whether modifications to its amine group could enhance its bioavailability or reduce off-target effects. Such inquiries are common in online forums and scientific literature, highlighting the compound’s relevance to neurodegenerative disease studies.

In summary, 3-[(3-Chlorothiophen-2-yl)methyl]-4-methylcyclohexan-1-amine (CAS No. 2138071-68-6) represents a multifaceted tool for modern chemistry. Its applications span drug development, agricultural science, and material innovation, making it a subject of ongoing exploration. As computational chemistry and AI-driven drug design advance, this compound’s role in rational molecular design is likely to expand, addressing pressing challenges in human health and environmental sustainability.